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Compound of Interest

Compound Name: 3-Mercapto-2-butanone - d3

CAS No.: 1335436-52-6

Cat. No.: B1148031

Get Quote

Part 1: Executive Summary & Immediate Action
3-Mercapto-2-butanone-d3 is a stable isotope-labeled flavor compound used primarily as an

internal standard in mass spectrometry.[1] While the deuterium labeling (

) significantly increases its financial value, it does not alter its chemical safety profile compared
to the non-labeled parent compound.[1][2]

Operational Criticality:

Stench Hazard: This compound has an extremely low odor threshold (ppb range).[1]

Mishandling will result in facility-wide evacuation due to "gas leak" false alarms.[1]

Flammability: Flash point is approx. 47°C. It is a Class II Flammable Liquid.[1]

Neutralization: You cannot dispose of this directly into solvent waste streams without pre-

treatment (oxidation) to eliminate the thiol odor.[1]
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Property Value Operational Implication

CAS (Parent) 40789-98-8
Use for regulatory lookup (d3

is chemically equivalent).[1][2]

Flash Point ~47°C (117°F)
RCRA D001 (Ignitable).[1]

Store away from heat.

Functional Groups Ketone, Thiol (-SH)
Dual hazard: Flammability +

Stench.[1][2]

Odor Character Sulfurous, Meaty, Onion
Requires oxidation before

disposal.[1][2]

Solubility Soluble in alcohol/ether
Use ethanol/methanol for

rinsing glassware.[1]

Part 2: The Logic of Disposal (Mechanism)
Why we do not just pour it into the waste drum: Adding active thiols to a central organic waste

drum creates a "ticking time bomb" of odor.[1] If the drum is later opened or vented, the

accumulated headspace vapors will release a potent stench.[1][2]

The Solution: Oxidative Neutralization We utilize Sodium Hypochlorite (Bleach) to chemically

convert the volatile, smelly thiol (

) into a non-volatile, odorless sulfonic acid (

) or disulfide.[1][2]

The Chemistry:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Further oxidation leads to Sulfonic Acid)

Scientist's Note: The reaction is exothermic.[1] When treating pure material, bleach must be

added slowly and with cooling to prevent thermal runaway or boiling of the solvent.[1][2]

Part 3: Step-by-Step Disposal Protocols
Scenario A: Routine Glassware & Consumable Cleanup
For syringes, vials, and pipettes contaminated with trace amounts.[1][2]

Preparation: Set up a "Bleach Bath" in the fume hood.[1]

Mix 1 Part Household Bleach (5-6% NaOCl) to 10 Parts Water.[1]

Optional: Add a small amount of surfactant (dish soap) to help wet the glass.[1]

Submersion:

Immediately submerge all contaminated tips, vials, and septa into the bath.[1][2]

Ensure no air bubbles remain inside the pipette tips.[1]

Soak Time: Allow to soak for minimum 4 hours (overnight is preferred).

Final Wash:

Remove items (wear double gloves).[1]

Rinse with water.[1][3][4]

Dispose of glass in "Lab Glass" and plastics in standard trash (odor should be gone).

Scenario B: Disposal of Bulk Liquid / Expired Standards
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For disposing of measurable volumes (>1 mL) of the standard.[1]

Containment: Work strictly inside a functioning fume hood.

Dilution: Dilute the 3-Mercapto-2-butanone-d3 in a compatible solvent (e.g., Ethanol or

Methanol) to roughly 10% concentration if it is currently neat (pure).[1]

Oxidation (The "Kill" Step):

Prepare a 10% Bleach solution in a beaker (large excess relative to the thiol).[1]

Slowly add the thiol solution to the bleach while stirring.

Observation: You may see a transient cloudy precipitate (disulfide) which will eventually

clear as it oxidizes further.[1]

Verification: Carefully waft (do not inhale directly) to verify the sulfur odor is replaced by a

chlorine (bleach) smell.[1]

Disposal:

Adjust pH to neutral (pH 7) if required by your specific facility's drain permit.[1]

If drain disposal is prohibited: Label the mixture as "Deactivated Thiol Waste - Oxidized"

and tag as Non-Halogenated Organic Waste (due to the ketone/alcohol content).[1]

Part 4: Decision Matrix & Workflow
The following diagram outlines the decision logic for handling this specific compound to ensure

safety and regulatory compliance.
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Start: 3-Mercapto-2-butanone-d3 Waste

Assess Waste Type

Trace (Tips, Vials, Glass) Bulk Liquid / Expired StockSpill (>5mL)

Submerge in 10% Bleach Bath
(Overnight Soak)

Slow Addition to Excess Bleach
(Stirred, Fume Hood)

Cover with Vermiculite/Pad
Then treat absorbent with Bleach

Dispose as Solid Waste
(Glass/Trash) Check for Sulfur Odor

Double Bagged

Collect in Solvent Waste Drum
Tag: 'Oxidized Thiol'

No Odor

Add More Bleach
Wait 1 Hour

Sulfur Smell Persists

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal and neutralization of mercapto-ketone

compounds.

Part 5: Regulatory & Logistics[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1148031/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-3-mercapto-2-butanone-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


When preparing the waste manifest for the final oxidized liquid (if not drain disposed), use the

following classifications. Note: Always default to the parent compound's data for regulatory

purposes.[1]

Regulatory Body Classification Code / ID

RCRA (US EPA) Ignitable Waste D001

DOT (Shipping) Ketones, liquid, n.o.s.[1][2]
UN 1224 (Alt: UN 3336 for

Mercaptans)

Labeling Hazard Warning Flammable, Irritant, Stench

Labeling Requirement: Even after oxidation, ensure the waste tag explicitly states:

"Contains 3-Mercapto-2-butanone (Deactivated/Oxidized). Do not combine with strong acids."

(Reason: Mixing bleach-treated waste with acids can release Chlorine gas).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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